Cas no 23515-78-8 (Ethyl 5-nitro-3-phenyl-1H-indole-2-carboxylate)

• Product Name: Ethyl 5-nitro-3-phenyl-1H-indole-2-carboxylate
• CAS No: 23515-78-8
• MF: C₁₇H₁₄N₂O₄
• MW: 310.304064273834
• MDL: MFCD00047162
• CID: 1071873
• PubChem ID: 741309
• Update Time: 2025-04-24

Ethyl 5-nitro-3-phenyl-1H-indole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-nitro-3-phenyl-1H-indole-2-carboxylate
• Oprea1_005128
• CS-0361599
• STK368709
• ethyl5-nitro-3-phenyl-1H-indole-2-carboxylate
• SCHEMBL4893031
• SR-01000420491
• AKOS001601169
• CCG-317189
• 23515-78-8
• SR-01000420491-1
• EU-0070182
• RWWDKSRRVDTYNM-UHFFFAOYSA-N

• MDL： MFCD00047162
• Inchi： 1S/C17H14N2O4/c1-2-23-17(20)16-15(11-6-4-3-5-7-11)13-10-12(19(21)22)8-9-14(13)18-16/h3-10,18H,2H2,1H3
• InChI Key： RWWDKSRRVDTYNM-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=C(C2C=CC=CC=2)C2C=C(C=CC=2N1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 310.09535693g/mol
• Monoisotopic Mass: 310.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 87.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives

Additional information on Ethyl 5-nitro-3-phenyl-1H-indole-2-carboxylate

Comprehensive Guide to Ethyl 5-nitro-3-phenyl-1H-indole-2-carboxylate (CAS No. 23515-78-8): Properties, Applications, and Market Insights

Ethyl 5-nitro-3-phenyl-1H-indole-2-carboxylate (CAS No. 23515-78-8) is a specialized organic compound belonging to the indole carboxylate family. This compound has gained significant attention in pharmaceutical and agrochemical research due to its unique structural features and versatile reactivity. The molecular structure combines a nitro-substituted indole core with an ethyl carboxylate group and a phenyl substituent, making it a valuable intermediate for various synthetic applications.

Recent trends in drug discovery have increased the demand for nitroindole derivatives like Ethyl 5-nitro-3-phenyl-1H-indole-2-carboxylate. Researchers are particularly interested in its potential as a building block for heterocyclic compounds with biological activity. The nitro group at the 5-position and the ester functionality offer multiple sites for chemical modifications, enabling the creation of diverse molecular architectures.

The compound's physicochemical properties make it suitable for various applications. With a molecular weight of 310.30 g/mol, Ethyl 5-nitro-3-phenyl-1H-indole-2-carboxylate typically appears as a yellow to orange crystalline powder. Its solubility profile shows moderate solubility in organic solvents like dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), while being less soluble in water. These characteristics are crucial for researchers working on medicinal chemistry projects or material science applications.

In pharmaceutical research, Ethyl 5-nitro-3-phenyl-1H-indole-2-carboxylate serves as a key intermediate for developing potential therapeutic agents. The indole scaffold is known to interact with various biological targets, and the introduction of electron-withdrawing groups like the nitro moiety can significantly alter the compound's bioactivity. Current studies explore its derivatives for potential applications in addressing inflammatory conditions and metabolic disorders, aligning with the growing focus on precision medicine.

The agrochemical industry also shows interest in nitro-substituted indole carboxylates for developing novel crop protection agents. Researchers are investigating how structural modifications of Ethyl 5-nitro-3-phenyl-1H-indole-2-carboxylate might lead to compounds with improved pesticidal activity or plant growth regulation properties. This application gains importance as the agricultural sector seeks more environmentally friendly solutions with targeted action.

From a synthetic chemistry perspective, CAS 23515-78-8 offers multiple advantages. The compound's electron-deficient aromatic system makes it reactive toward nucleophilic substitutions, while the ester group provides opportunities for further transformations. These features are particularly valuable in combinatorial chemistry and high-throughput screening approaches, which are currently trending in drug discovery programs.

The market for specialty chemicals like Ethyl 5-nitro-3-phenyl-1H-indole-2-carboxylate has shown steady growth, driven by increasing R&D investments in life sciences. Suppliers typically offer this compound with high purity levels (>98%) to meet the stringent requirements of pharmaceutical applications. Current pricing trends reflect the compound's status as a research-grade chemical, with costs varying based on quantity and purity specifications.

Quality control for Ethyl 5-nitro-3-phenyl-1H-indole-2-carboxylate involves advanced analytical techniques. Standard characterization includes HPLC analysis for purity assessment, mass spectrometry for molecular weight confirmation, and NMR spectroscopy for structural verification. These quality assurance measures ensure researchers receive material suitable for sensitive applications, particularly in lead optimization stages of drug development.

Storage and handling recommendations for CAS 23515-78-8 emphasize protection from moisture and light. The compound should be kept in tightly sealed containers under inert atmosphere when long-term storage is required. These precautions maintain the stability of both the nitro group and ester functionality, preserving the compound's reactivity for subsequent synthetic steps.

Future research directions for Ethyl 5-nitro-3-phenyl-1H-indole-2-carboxylate derivatives may explore their potential in material science applications, particularly in developing organic electronic materials. The conjugated system of the indole core, combined with electron-withdrawing substituents, suggests possible applications in organic semiconductors or photovoltaic materials. This aligns with the growing interest in sustainable technologies and green chemistry initiatives.

For researchers sourcing Ethyl 5-nitro-3-phenyl-1H-indole-2-carboxylate, it's essential to verify suppliers' credentials and request comprehensive certificates of analysis. Reputable manufacturers provide detailed technical data sheets including information on spectroscopic properties, chromatographic purity, and solubility characteristics. These details are crucial for ensuring experimental reproducibility and reliable results in sensitive applications.

Environmental considerations for nitroaromatic compounds like CAS 23515-78-8 include proper waste disposal protocols. While not classified as highly hazardous, responsible handling practices should be followed according to institutional guidelines for laboratory safety and chemical management. These practices contribute to sustainable research operations and minimize environmental impact.

The scientific literature contains numerous references to 5-nitroindole derivatives and their applications. Recent publications have explored the use of Ethyl 5-nitro-3-phenyl-1H-indole-2-carboxylate as a precursor for fluorescent probes and as a scaffold for kinase inhibitors. These diverse applications highlight the compound's versatility and continuing relevance in contemporary chemical research.

In conclusion, Ethyl 5-nitro-3-phenyl-1H-indole-2-carboxylate (CAS No. 23515-78-8) represents an important building block in modern organic synthesis. Its unique combination of electron-withdrawing groups and aromatic systems offers numerous possibilities for creating novel compounds with potential applications across multiple scientific disciplines. As research continues to uncover new uses for this versatile intermediate, its importance in both academic and industrial settings is likely to grow.